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Compound of Interest

Compound Name: 7-Hydroxyisoquinoline

cat. No.: B188741

An In-depth Technical Guide to 7-Hydroxyisoquinoline (CAS 7651-83-4)
Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of 7-Hydroxyisoquinoline, a key
heterocyclic compound with significant potential in medicinal chemistry and drug discovery.
This document outlines its physicochemical properties, synthesis, analytical characterization,
and known biological activities, offering a foundational resource for its application in research
and development.

Physicochemical Properties

A summary of the key physicochemical properties of 7-Hydroxyisoquinoline is presented in
the table below. These properties are crucial for designing experimental conditions and for
computational modeling in drug development.
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Property Value
CAS Number 7651-83-4[1][2][3][4]
Molecular Formula CoH7NOJ[1]
Molecular Weight 145.16 g/mol [1][3]
Yellow to off-white or light brown crystalline
Appearance .
solid/powder[1]
Melting Point 227 °CJ[3]
N Soluble in methanol and concentrated sulfuric
Solubility ] ) ]
acid; sparingly soluble in water[1][2]
pKa 5.68 (at 20°C)[1]

Synthesis and Purification

The synthesis of 7-Hydroxyisoquinoline can be accomplished through several established
methods for constructing the isoquinoline scaffold. The Pomeranz—Fritsch reaction is a
common approach.

General Synthetic Workflow

The synthesis typically involves the condensation of an aldehyde with an aminoacetal, followed
by acid-catalyzed cyclization and subsequent purification.
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Starting Materials q H A Purification Analytical Characterization
Ge.g., Benzaldehyde derivative, Aminoacetal) l > l Soncepsaioy l > (Aud-catalyzed Copllim ' > l (Recrystallization or Chromatography) (NMR, MS, IR)

7-Hydroxyisoquinoline Target Enzyme
Derivative (e.g., Kinase, Polymerase)

Binding to
Active or Allosteric Site

Enzyme Inhibition

Product

Downstream Cellular Effect
(e.g., Apoptosis, Reduced Proliferation)
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Prepare Serial Dilutions of Prepare Standardized
7-Hydroxyisoquinoline in 96-well Plate Bacterial Inoculum
Add Inoculum to Wells
Encubate at 37°C for 18-240
Visually Inspect for Growth or
Measure OD600

!

Determine Minimum Inhibitory
Concentration (MIC)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b188741#7-hydroxyisoquinoline-cas-number-7651-83-
4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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